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Cat. No.: B8608265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Ethylheptan-2-one is a branched aliphatic ketone and a volatile organic compound (VOC)

with limited available data in scientific literature. This technical guide provides a comprehensive

overview of its known properties and contextualizes its potential environmental and health

implications by examining data from structurally similar ketones. This document aims to serve

as a foundational resource for researchers and professionals in drug development and

environmental science by summarizing key chemical data, outlining plausible experimental

protocols for its analysis, and discussing potential toxicological and metabolic pathways based

on current knowledge of related compounds.

Introduction
Volatile organic compounds (VOCs) are a broad class of carbon-containing chemicals that

readily vaporize at room temperature. They are emitted from a wide array of natural and

anthropogenic sources, including building materials, industrial processes, and biological

functions. Ketones, characterized by a carbonyl group bonded to two other carbon atoms,

represent a significant group of VOCs. 4-Ethylheptan-2-one, a nine-carbon branched-chain

ketone, falls into this category. While specific research on this compound is scarce, its

structural analogues have been studied in various contexts, from indoor air quality to industrial

applications. Understanding the properties and potential biological interactions of 4-
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Ethylheptan-2-one is crucial for a comprehensive assessment of its environmental and health

impact.

Physicochemical Properties of 4-Ethylheptan-2-one
Quantitative data for 4-Ethylheptan-2-one is limited. The following table summarizes its

computed physicochemical properties, which are essential for predicting its environmental fate

and designing analytical methods.

Property Value Source

Molecular Formula C₉H₁₈O PubChem[1]

Molecular Weight 142.24 g/mol PubChem[1]

IUPAC Name 4-ethylheptan-2-one PubChem[1]

CAS Number 121138-93-0 PubChem[1]

SMILES CCCC(CC)CC(=O)C PubChem[1]

Computed XLogP3-AA 2.8 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Exact Mass 142.135765193 Da PubChem[1]

Monoisotopic Mass 142.135765193 Da PubChem[1]

Topological Polar Surface Area 17.1 Å² PubChem[1]

Synthesis and Industrial Relevance
While a specific industrial synthesis for 4-Ethylheptan-2-one is not widely documented, the

synthesis of related ketones such as 2-heptanone can be achieved through a cross-aldol

condensation reaction between acetone and butyraldehyde, followed by dehydration and

catalytic hydrogenation[2]. Ketones, in general, are extensively used as industrial solvents for a
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variety of materials including dyes, resins, lacquers, and in the production of plastics and

pharmaceuticals[3]. C9 ketones, as part of a broader class of aromatic solvents, also find

applications in paints, coatings, adhesives, and the agrochemical industry.

4-Ethylheptan-2-one as a Volatile Organic
Compound (VOC)
As a compound with a relatively high vapor pressure and low boiling point, 4-Ethylheptan-2-
one is classified as a VOC. VOCs are significant contributors to indoor and outdoor air

pollution.

Potential Sources
Given the common sources of other ketones and VOCs, potential emission sources for 4-
Ethylheptan-2-one could include:

Building Materials: Paints, varnishes, adhesives, and sealants are known to off-gas various

VOCs, including ketones.

Industrial Processes: Its use as a solvent or an intermediate in chemical synthesis could lead

to its release into the environment.

Consumer Products: Cleaning agents and personal care products may contain ketones as

fragrance components or solvents.

Environmental Fate
The environmental fate of a VOC is governed by its physical and chemical properties. With a

moderate octanol-water partition coefficient (XLogP3-AA of 2.8), 4-Ethylheptan-2-one is

expected to have limited water solubility and a tendency to partition to organic matter in soil

and sediment. Its volatility suggests that it will primarily exist in the vapor phase in the

atmosphere, where it can be transported over long distances and undergo photochemical

reactions. Biodegradation is a potential removal pathway in soil and water, although specific

data for this compound is lacking. For instance, some bacteria, like Burkholderia sp. SP4, have

been shown to degrade di-2-ethylhexyl-phthalate (DEHP), a common plasticizer, through

pathways that may involve ketone intermediates[4].
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Experimental Protocols for Analysis
The detection and quantification of 4-Ethylheptan-2-one in environmental matrices like air

would likely follow established methods for other volatile ketones. The primary analytical

technique is Gas Chromatography-Mass Spectrometry (GC-MS) due to its high sensitivity and

specificity.

Air Sampling and Preconcentration
Due to the typically low concentrations of individual VOCs in the air, a preconcentration step is

necessary before GC-MS analysis.

Thermal Desorption (TD): Air is drawn through a sorbent tube packed with a material like

Tenax®, which traps the VOCs. The tube is then heated in a thermal desorber, and the

released analytes are transferred to the GC column. This is a common method for analyzing

a wide range of VOCs in air.

Solid-Phase Microextraction (SPME): A fused silica fiber coated with a stationary phase is

exposed to the air sample (either directly or in the headspace of a collected sample). The

analytes adsorb to the fiber and are then thermally desorbed in the GC inlet. SPME is a

solvent-free and versatile technique suitable for analyzing ketones.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
A general GC-MS protocol for the analysis of volatile ketones is outlined below. Optimization for

4-Ethylheptan-2-one would be required.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Thermal Desorber or SPME interface

GC Conditions (Example):
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Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (e.g., 30 m x

0.25 mm i.d., 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 40°C, hold for 2 minutes.

Ramp: 10°C/min to 250°C.

Final hold: 5 minutes.

Inlet: Splitless mode for high sensitivity.

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Quantification: Quantification would be performed using an external or internal standard

method with certified reference standards of 4-Ethylheptan-2-one.

Air Sampling & Preconcentration

Analysis

Air Sample

Thermal Desorption
(Sorbent Tube)

Solid-Phase Microextraction
(SPME Fiber)

Gas Chromatography-
Mass Spectrometry (GC-MS)

Thermal Desorption

Thermal Desorption

Data Processing &
Quantification
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A generalized workflow for the analysis of volatile ketones in air samples.

Toxicological Profile (Inferred from Related Ketones)
Specific toxicological data for 4-Ethylheptan-2-one are not available. However, the toxicity of

other aliphatic ketones can provide an indication of its potential health effects.

General Ketone Toxicity
Ketones are generally considered to have low to moderate acute toxicity. The primary routes of

exposure are inhalation and dermal contact.

Inhalation: High concentrations of ketone vapors can cause irritation to the eyes, nose, and

throat. Systemic effects from acute inhalation exposure can include headache, dizziness,

and drowsiness.

Dermal Contact: Prolonged or repeated skin contact may cause defatting and lead to

dermatitis.

Ingestion: Ingestion can cause gastrointestinal irritation.

Toxicity of Structurally Similar Ketones
Studies on other heptanones and branched ketones provide some context:

2-Heptanone: Shows relatively low acute toxicity via oral administration in animal studies. It

can cause irritation of the upper respiratory tract upon inhalation[5].

Branched Aliphatic Ketones: In general, the metabolism of aliphatic alkanes, which can be

precursors to ketones, involves hydroxylation to alcohols and subsequent oxidation to

ketones[6]. The toxicity of these metabolites is an area of ongoing research. Some studies

suggest that certain ketones can potentiate the nephrotoxic effects of halogenated

hydrocarbons[7].

Due to the lack of specific data, a precautionary approach should be taken when handling 4-
Ethylheptan-2-one. The use of appropriate personal protective equipment (PPE), including
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gloves, safety glasses, and respiratory protection in case of high vapor concentrations, is

recommended.

Potential Metabolic Pathways
Specific metabolic pathways for 4-Ethylheptan-2-one have not been elucidated. However,

general pathways for ketone metabolism in mammals can be inferred.

Ketone Body Metabolism
In mammals, the liver is the primary site of ketogenesis, where fatty acids are converted into

ketone bodies (acetoacetate, β-hydroxybutyrate, and acetone) that can be used as an energy

source by other tissues[8][9][10][11]. Exogenous ketones, like 4-Ethylheptan-2-one, would

likely be metabolized through pathways that integrate with fatty acid and ketone body

metabolism.

Biotransformation
The biotransformation of xenobiotics like 4-Ethylheptan-2-one typically involves Phase I and

Phase II reactions, primarily in the liver, to increase their water solubility and facilitate excretion.

Phase I Reactions: The carbonyl group of 4-Ethylheptan-2-one could be a target for

reduction to a secondary alcohol (4-ethylheptan-2-ol) by alcohol dehydrogenases or other

reductases. Alternatively, oxidation at other positions on the alkyl chains by cytochrome P450

enzymes could occur.

Phase II Reactions: The resulting hydroxylated metabolites from Phase I reactions could

then undergo conjugation with glucuronic acid or sulfate to form highly water-soluble

compounds that can be readily excreted in the urine.

4-Ethylheptan-2-one Phase I Metabolism
(Reduction/Oxidation)

Hydroxylated Metabolites
(e.g., 4-Ethylheptan-2-ol)

Phase II Metabolism
(Conjugation)

Water-Soluble Conjugates
(Glucuronides, Sulfates) Urinary Excretion

Click to download full resolution via product page

A putative metabolic pathway for the biotransformation of 4-Ethylheptan-2-one.
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Conclusion and Future Directions
4-Ethylheptan-2-one is a volatile organic compound with a significant lack of empirical data

regarding its environmental presence, toxicological profile, and metabolic fate. This technical

guide has summarized its known physicochemical properties and provided a framework for its

potential analysis, toxicity, and metabolism based on established knowledge of similar

branched aliphatic ketones.

Future research should focus on:

Developing and validating specific analytical methods for the quantification of 4-
Ethylheptan-2-one in various environmental and biological matrices.

Conducting toxicological studies to determine its acute and chronic health effects via relevant

exposure routes.

Investigating its metabolic pathways to understand its biotransformation and potential for

bioaccumulation.

Monitoring its presence in indoor and outdoor environments to assess human exposure

levels.

Such data are crucial for a comprehensive risk assessment and for informing regulatory

decisions regarding this and other related volatile organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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